N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C22H20F2N2OS/c23-18-6-3-7-19(24)21(18)22(27)25-12-20(17-9-11-28-14-17)26-10-8-15-4-1-2-5-16(15)13-26/h1-7,9,11,14,20H,8,10,12-13H2,(H,25,27)
• InChI Key: ODBWGPHVVLUNBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C3=C(C=CC=C3F)F)C4=CSC=C4
• Molecular Formula: C22H20F2N2OS
• Molecular Weight: 398.5 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C22H20F2N2OS and its molecular weight is 398.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Identification and Excretion of Metabolites

Research on related compounds has focused on understanding their metabolism, identifying human metabolites, and investigating the transport-mediated renal and hepatic excretion of these metabolites. For example, studies on YM758, a molecule structurally related to the query compound, have provided insights into its metabolites' renal and hepatic uptake, aiding in the understanding of the drug's pharmacokinetics and the role of transporters in drug excretion (Umehara et al., 2009).

Chemical Synthesis and Catalysis

Advanced Synthesis Techniques

Research has also been conducted on the synthesis of complex molecules, including the development of efficient, scalable synthetic routes for related compounds. These studies highlight novel synthetic methods that could potentially be applied to the synthesis of N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-2,6-difluorobenzamide and similar molecules, enhancing the accessibility and practicality of producing these compounds (Yoshida et al., 2014).

Potential Medical Applications

Imaging and Diagnostic Applications

Certain isoquinoline derivatives have been explored for their potential in medical imaging, particularly in assessing cellular proliferation in tumors through PET imaging. This research area could provide a framework for evaluating the utility of this compound in diagnostic imaging or as a marker for specific biological processes (Dehdashti et al., 2013).